molecular formula C15H13NO B8588861 3-Hydroxy-2,2-diphenylpropanenitrile CAS No. 92552-36-8

3-Hydroxy-2,2-diphenylpropanenitrile

Cat. No.: B8588861
CAS No.: 92552-36-8
M. Wt: 223.27 g/mol
InChI Key: IOIZVPKQOXNGDB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Hydroxy-2,2-diphenylpropanenitrile is a useful research compound. Its molecular formula is C15H13NO and its molecular weight is 223.27 g/mol. The purity is usually 95%.
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Properties

CAS No.

92552-36-8

Molecular Formula

C15H13NO

Molecular Weight

223.27 g/mol

IUPAC Name

3-hydroxy-2,2-diphenylpropanenitrile

InChI

InChI=1S/C15H13NO/c16-11-15(12-17,13-7-3-1-4-8-13)14-9-5-2-6-10-14/h1-10,17H,12H2

InChI Key

IOIZVPKQOXNGDB-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C(CO)(C#N)C2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of 2,2-diphenylacetonitrile (2.0 g, 10.35 mmol) and paraformaldehyde (1.242 g, 41.399 mmol) in pyridine (18 mL) was added Triton B (40% solution in water, 1.022 mL, 2.587 mmol) at 0° C. The suspension instantaneously changed color. The cooling bath was removed and the reaction was stirred at 23° C. for ˜40 hours. The reaction was then acidified with acetic acid (2 mL) and poured into water (150 mL). The aqueous phase was extracted with diethyl ether (2×) and the combined organic extracts were washed with water (2×), 1N HCl (2×) and saturated sodium bicarbonate. The organic phase was dried over anhydrous magnesium sulfate, filtered and concentrated. The residue was purified on silica gel Biotage chromatography (ethyl acetate/hexane 10% to 50%) to give the title material (1.83 g, 100%) as an oil. HPLC ret. time (Condition A): 1.682 min. 1H NMR (400 MHz, CDCl3) δ ppm: 2.21 (1H, t, J=7.20 Hz), 4.37 (2H, d, J=6.82 Hz), 7.35-7.44 (10H, m).
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
1.242 g
Type
reactant
Reaction Step One
Quantity
18 mL
Type
solvent
Reaction Step One
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Yield
100%

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